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Compound of Interest

Compound Name: Amiprofos-methyl

Cat. No.: B167003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of Amiprofos-methyl
with a selection of newer generation herbicides. The information is intended for researchers,

scientists, and professionals involved in the development and evaluation of herbicides. This

document summarizes available data on their mechanisms of action, weed control spectrum,

and crop tolerance, and provides a framework for conducting comparative efficacy trials.

Overview of Herbicides
Amiprofos-methyl is a microtubule inhibitor herbicide belonging to the phosphoroamidate

chemical class. It selectively disrupts cell division in plants. For this comparison, a range of

recently developed herbicides with different modes of action have been selected: Liberty®

ULTRA, Zalo™, Resicore® REV, Enversa™, and Kyro®. These newer herbicides often feature

multiple active ingredients, advanced formulations, and different modes of action to combat a

wide spectrum of weeds and manage herbicide resistance.

Comparative Data
The following tables summarize the key characteristics, weed control spectrum, and crop

tolerance of Amiprofos-methyl and the selected newer generation herbicides based on

publicly available product information and research data.
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Table 1: General Characteristics of Amiprofos-methyl and Newer Generation Herbicides
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Table 2: Weed Control Spectrum

Herbicide Key Controlled Grasses
Key Controlled Broadleaf
Weeds

Amiprofos-methyl Annual grasses
Certain annual broadleaf

weeds

Liberty® ULTRA
Broad spectrum of emerged

grasses.

Broad spectrum of emerged

broadleaf weeds, including

Palmer amaranth, waterhemp,

giant ragweed, and kochia.[1]

[2]

Zalo™

Enhanced control of annual

and perennial grasses,

including non-Enlist™ traited

volunteer corn.[3][4]

Broad spectrum of emerged

broadleaf weeds.[3]

Resicore® REV
Over 75 species of grasses

and broadleaf weeds.[5][6]

Palmer amaranth, waterhemp,

marestail, giant ragweed.[5][7]

Enversa™
Over 20 species of grasses

and broadleaf weeds.[8]

Palmer amaranth, waterhemp.

[9][10]

Kyro®

Over 65 of the toughest

broadleaf and grass weeds.

[11][12]

Palmer amaranth, waterhemp,

marestail, giant ragweed.[13]

[14]

Table 3: Crop Tolerance and Application
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Herbicide Tolerant Crops Application Rate
Pre-Harvest
Interval (PHI)

Amiprofos-methyl

Used in various crops,

specific tolerance data

is limited in recent

literature.

Varies by crop and

target weeds.
Varies by crop.

Liberty® ULTRA

Glufosinate-tolerant

soybean, cotton, corn,

and canola.[1][15]

24-34 fl oz/A for corn,

cotton, and soybean.

[16]

Varies by crop.

Zalo™

Glufosinate-tolerant

soybean, cotton, and

canola; pome and

stone fruit.[17][18][19]

32-43 fl oz/A for

soybean and cotton.

[20]

Varies by crop.

Resicore® REV

Field corn (including

seed and silage),

yellow popcorn (pre-

emergence only).[7]

[21]

2.25 - 3 qt/A (PRE).

[22]

Grain & Silage: 45

days; Stover: 60 days.

[22]

Enversa™

Soybeans, cotton,

corn, sorghum,

peanuts, and sugar

beets.[9][10][23][24]

Varies by crop. Varies by crop.

Kyro®

Field corn (including

seed and silage),

popcorn.[11][13][25]

35-60 fl oz/A.[13][25] Varies by crop.

Mechanism of Action and Resistance
Amiprofos-methyl: Microtubule Inhibition
Amiprofos-methyl's primary mode of action is the inhibition of microtubule polymerization in

plant cells. Microtubules are essential components of the cytoskeleton, playing a crucial role in

cell division (mitosis), cell wall formation, and intracellular transport. By binding to tubulin
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proteins, Amiprofos-methyl prevents the assembly of microtubules, leading to a disruption of

these vital processes and ultimately causing plant death.

Click to download full resolution via product page

Newer Generation Herbicides: Diverse Modes of Action
The newer herbicides employ a variety of mechanisms to control weeds, often utilizing multiple

modes of action within a single product to enhance efficacy and combat resistance.
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Experimental Protocols for Comparative Efficacy
Assessment
To obtain direct comparative data, a standardized experimental protocol is essential. The

following outlines a general methodology for a field trial to compare the efficacy of Amiprofos-
methyl with newer generation herbicides.

Experimental Design
Trial Layout: Randomized Complete Block Design (RCBD) with a minimum of four

replications.
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Plot Size: Minimum of 25m² per plot to minimize edge effects.

Treatments:

Untreated Control

Amiprofos-methyl at a standard and 2x rate.

Each new generation herbicide at its recommended label rate and a 2x rate.

A standard commercial herbicide for the target crop as a positive control.

Site Selection: Choose sites with a uniform and diverse weed population representative of

the target region.

Application
Equipment: Calibrated research sprayer to ensure uniform application.

Timing: Apply herbicides at the recommended growth stage for both the crop and target

weeds.

Parameters: Record environmental conditions at the time of application (temperature,

humidity, wind speed).

Data Collection and Analysis
Weed Efficacy:

Visually assess percent weed control by species at 7, 14, 28, and 56 days after treatment

(DAT).

Measure weed biomass (dry weight) from a designated quadrat within each plot at a set

time point (e.g., 28 DAT).

Crop Tolerance:

Visually assess crop injury (phytotoxicity) on a scale of 0-100% at 7, 14, and 28 DAT.
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Measure crop height and stand count at various intervals.

At maturity, harvest the plots to determine crop yield.

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) and a means

separation test (e.g., Tukey's HSD) to determine significant differences between treatments.
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Click to download full resolution via product page

Conclusion
Amiprofos-methyl remains a relevant herbicide due to its specific mode of action targeting

microtubule assembly in plants. However, the newer generation herbicides offer significant

advancements in terms of broader weed control spectra, multiple modes of action for

resistance management, and advanced formulations for improved performance and crop

safety. The choice of herbicide will ultimately depend on the specific weed pressures, crop

system, and the need for integrated weed management strategies. Direct, head-to-head

comparative studies conducted under standardized protocols are crucial for providing definitive

efficacy data to guide these decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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